Cas no 1220018-65-4 (2-[(2-Hydroxyethyl)amino]isonicotinic acid)
2-[(2-Hydroxyethyl)amino]isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-HYDROXYETHYL)AMINO]ISONICOTINIC ACID
- 2-[(2-hydroxyethyl)amino]pyridine-4-carboxylic acid
- 2-((2-Hydroxyethyl)amino)isonicotinic acid
- BB 0260928
- 2-[(2-Hydroxyethyl)amino]isonicotinic acid
-
- MDL: MFCD13562418
- Inchi: 1S/C8H10N2O3/c11-4-3-10-7-5-6(8(12)13)1-2-9-7/h1-2,5,11H,3-4H2,(H,9,10)(H,12,13)
- InChI Key: SUHYAPHKFXNWSJ-UHFFFAOYSA-N
- SMILES: OCCNC1C=C(C(=O)O)C=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Topological Polar Surface Area: 82.4
2-[(2-Hydroxyethyl)amino]isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM371731-1g |
2-((2-Hydroxyethyl)amino)isonicotinic acid |
1220018-65-4 | 95%+ | 1g |
$185 | 2022-06-13 | |
| Chemenu | CM371731-5g |
2-((2-Hydroxyethyl)amino)isonicotinic acid |
1220018-65-4 | 95%+ | 5g |
$554 | 2022-06-13 | |
| Matrix Scientific | 052867-500mg |
2-[(2-Hydroxyethyl)amino]isonicotinic acid |
1220018-65-4 | 500mg |
$250.00 | 2023-09-09 | ||
| Matrix Scientific | 052867-1g |
2-[(2-Hydroxyethyl)amino]isonicotinic acid |
1220018-65-4 | 1g |
$350.00 | 2023-09-09 | ||
| Matrix Scientific | 052867-2.500g |
2-[(2-Hydroxyethyl)amino]isonicotinic acid |
1220018-65-4 | 2.500g |
$510.00 | 2023-09-09 |
2-[(2-Hydroxyethyl)amino]isonicotinic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-[(2-Hydroxyethyl)amino]isonicotinic acid
Recent Advances in the Study of 2-[(2-Hydroxyethyl)amino]isonicotinic acid (CAS: 1220018-65-4)
The compound 2-[(2-Hydroxyethyl)amino]isonicotinic acid (CAS: 1220018-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
One of the key areas of investigation has been the synthesis and structural modification of 2-[(2-Hydroxyethyl)amino]isonicotinic acid. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound. These efforts have laid a solid foundation for further pharmacological studies and have facilitated the exploration of its therapeutic potential.
In terms of pharmacological activity, recent studies have demonstrated that 2-[(2-Hydroxyethyl)amino]isonicotinic acid exhibits notable anti-inflammatory and antimicrobial properties. In vitro and in vivo experiments have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its antimicrobial activity against a range of pathogenic bacteria has been documented, making it a candidate for the development of new antibiotics. These findings underscore the versatility of the compound and its relevance in addressing unmet medical needs.
Another significant aspect of the research on 2-[(2-Hydroxyethyl)amino]isonicotinic acid is its potential application in cancer therapy. Preliminary studies have indicated that the compound may possess antitumor activity by interfering with key signaling pathways involved in cell proliferation and survival. Researchers are currently investigating its effects on various cancer cell lines, with the aim of identifying its molecular targets and optimizing its efficacy. These studies are still in the early stages, but the initial results are promising and warrant further investigation.
In conclusion, the recent research on 2-[(2-Hydroxyethyl)amino]isonicotinic acid (CAS: 1220018-65-4) highlights its multifaceted potential in the fields of anti-inflammatory, antimicrobial, and anticancer therapy. The advancements in its synthesis and structural characterization have paved the way for more detailed pharmacological studies. While much work remains to be done, the compound's unique properties and promising biological activities make it a valuable candidate for future drug development. Continued research in this area is expected to yield further insights into its therapeutic applications and mechanisms of action.
1220018-65-4 (2-[(2-Hydroxyethyl)amino]isonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)